Cas no 463351-36-2 ((5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one)

• Product Name: (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one
• CAS No: 463351-36-2
• MF: C₁₅H₁₁NO₂S₂
• MW: 301.38334107399
• CID: 6335648
• PubChem ID: 7149982
• Update Time: 2025-07-17

(5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one
• F0350-0065
• (5E)-5-{[5-(4-METHYLPHENYL)FURAN-2-YL]METHYLIDENE}-4-SULFANYLIDENE-1,3-THIAZOLIDIN-2-ONE
• 463351-36-2
• (5E)-5-[[5-(4-methylphenyl)furan-2-yl]methylidene]-4-sulfanylidene-1,3-thiazolidin-2-one
• (E)-4-thioxo-5-((5-(p-tolyl)furan-2-yl)methylene)thiazolidin-2-one
• AKOS002238788

• Inchi： 1S/C15H11NO2S2/c1-9-2-4-10(5-3-9)12-7-6-11(18-12)8-13-14(19)16-15(17)20-13/h2-8H,1H3,(H,16,17,19)/b13-8+
• InChI Key： RLGMEBXDBRCEQM-MDWZMJQESA-N
• SMILES： S1C(NC(/C/1=C\C1=CC=C(C2C=CC(C)=CC=2)O1)=S)=O

Computed Properties

• Exact Mass: 301.02312094g/mol
• Monoisotopic Mass: 301.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.6Ų

Additional information on (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one

Recent Advances in the Study of (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS: 463351-36-2)

The compound (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS: 463351-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This thiazolidinone derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The study employed in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for these targets, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, the antimicrobial potential of this compound has also been investigated. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one displayed broad-spectrum activity against a panel of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Perhaps the most exciting development is the compound's emerging role in oncology. A recent preclinical study (2023) published in European Journal of Medicinal Chemistry highlighted the anticancer efficacy of (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one against various cancer cell lines, including breast, lung, and colon cancer. The compound was found to induce apoptosis via the mitochondrial pathway and inhibit tumor growth in xenograft models, with minimal toxicity to normal cells. These findings underscore its potential as a chemotherapeutic agent with a favorable safety profile.

Despite these promising results, challenges remain in the development of (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's multifaceted biological activities and unique chemical structure make it a compelling candidate for further investigation in drug discovery and development.

In conclusion, recent research on (5E)-5-{5-(4-methylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS: 463351-36-2) has provided valuable insights into its pharmacological potential across multiple therapeutic areas. Continued exploration of its mechanisms of action and optimization of its physicochemical properties will be crucial for translating these findings into clinical applications. The compound represents a promising scaffold for the development of next-generation therapeutics in inflammation, infectious diseases, and cancer.